Cas no 61599-23-3 (9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)-)

9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)- structure
61599-23-3 structure
Product Name:9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)-
CAS No:61599-23-3
MF:C37H70NO8P
MW:687.927373409271
CID:473380
PubChem ID:90657244
Update Time:2024-11-03

9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)- Chemical and Physical Properties

Names and Identifiers

    • 9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)-
    • 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine
    • 16:1 PE
    • 1,2-di-(9Z-hexadecenoyl)-sn-glycero-3-phosphoethanolamine
    • 16:1(9Z))
    • PE(16:1(9Z)
    • [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-hexadec-9-enoyl]oxypropyl] (Z)-hexadec-9-enoate
    • 9-Hexadecenoic acid, 1,1'-[(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl] ester, (9Z,9'Z)-
    • 1,2-di-(9Z-hexadecenoyl)-sn-glycero-3-phosphoethanolamine; PE(16:1(9Z)/16:1(9Z))
    • 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine zwitterion
    • CHEBI:138145
    • PGPMCWZMPPZJML-NAFNZUQFSA-N
    • 61599-23-3
    • phosphatidylethanolamine (1-16:1-2-16:1)
    • 1-16:1-2-16:1-phosphatidylethanolamine
    • 16:1-16:1-PE
    • 16:1 PE, 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine, powder
    • 1,2-di-[(9Z)-hexadecenoyl]-sn-glycero-3-phosphoethanolamine zwitterion
    • phosphatidylethanolamine (dihexadec-9enoyl, n-C16:1)
    • 2-azaniumylethyl (2R)-2,3-bis{[(9Z)-hexadec-9-enoyl]oxy}propyl phosphate
    • 16:1 PE, 1,2-dipalmitoleoyl-sn-glycero-3-phosphoethanolamine, chloroform
    • Inchi: 1S/C37H70NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h13-16,35H,3-12,17-34,38H2,1-2H3,(H,41,42)/b15-13-,16-14-
    • InChI Key: PGPMCWZMPPZJML-VMNXYWKNSA-N
    • SMILES: C(OC(=O)CCCCCCC/C=C\CCCCCC)(COP(OCCN)(O)=O)COC(=O)CCCCCCC/C=C\CCCCCC

Computed Properties

  • Exact Mass: 687.48390519g/mol
  • Monoisotopic Mass: 687.48390519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 37
  • Complexity: 827
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Color/Form: 10 mg/mL (850706C-25mg)
    25 mg/mL (850706C-200mg)

9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

9-Hexadecenoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester, (9Z,9'Z)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D130470-100mg
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